1-Ethyl-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione

• IUPAC Name: 1-ethyl-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione
• InChI: InChI=1S/C15H20N6O2/c1-6-8-19-13(22)11-12(18(5)15(19)23)16-14-20(7-2)17-9(3)10(4)21(11)14/h6,10H,1,7-8H2,2-5H3
• InChI Key: CSJCZSUTHBUVRZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=NC3=C(N2C(C(=N1)C)C)C(=O)N(C(=O)N3C)CC=C
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol
• CAS No.: 919026-38-3

Description

1-Ethyl-3,4,9-trimethyl-7-prop-2-enyl-4H-purino[8,7-c][1,2,4]triazine-6,8-dione is a useful research compound. Its molecular formula is C15H20N6O2 and its molecular weight is 316.365. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

• Novel heterocycles similar to the specified compound, including purino and triazino derivatives, have been synthesized and examined for their antitumor activity and vascular relaxing effects. One study found that compounds in this category were active against P 388 leukemia, although none showed potent vascular relaxing effects (Ueda et al., 1987).
• The synthesis of imidazo and triazinone nucleosides, a related class of compounds, has shown moderate activity against certain viruses at non-toxic dosage levels, highlighting the potential of these structures in antiviral research (Kim et al., 1978).

Material Science Applications

• In the domain of materials science, a three-dimensional microporous anionic metal-organic framework (MOF) featuring triazine rings demonstrated high adsorption uptakes of C2 and C3 hydrocarbons and exhibited highly selective separation abilities for various gases and vapors at room temperature, suggesting applications in gas storage and separation technologies (Huang et al., 2014).

Organic Chemistry Innovations

• Organic crystal engineering efforts have led to the synthesis of cyclic amides and piperazine diones, showcasing the versatile applicability of these compound classes in designing new molecular structures with specific hydrogen-bonding networks for potential use in pharmaceuticals and materials science (Weatherhead-Kloster et al., 2005).
• The one-pot, three-component synthesis approach under ultrasonic irradiation has been applied to produce pyrazolo-phthalazine diones efficiently, indicating the method's utility in creating complex organic molecules with potential biological activities (Nabid et al., 2010).